Cas no 2092187-07-8 (3-Butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]-)

• Product Name: 3-Butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]-
• CAS No: 2092187-07-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 5254725
• Update Time: 2025-05-21

3-Butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]-

• Inchi： 1S/C14H14O2/c1-11(15)3-4-12-5-7-13(8-6-12)14(2)9-16-10-14/h5-8H,9-10H2,1-2H3
• InChI Key： IWQPXGWQQNDDMB-UHFFFAOYSA-N
• SMILES： CC(=O)C#CC1=CC=C(C2(C)COC2)C=C1

Additional information on 3-Butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]-

3-Butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]- (CAS No. 2092187-07-8)

The compound 3-butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]- (CAS No. 2092187-07-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a butynone functional group with a substituted phenyl ring containing an oxetane moiety. The oxetane ring, a four-membered cyclic ether, adds a layer of complexity to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers. The presence of the butynone group provides reactivity that can be exploited in polymerization reactions, leading to materials with enhanced mechanical properties. Additionally, the oxetane moiety contributes to the molecule's stability and compatibility with various chemical environments, making it suitable for use in demanding applications such as aerospace and automotive industries.

One of the most intriguing aspects of 3-butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]- is its role in medicinal chemistry. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its structural features to design molecules with specific pharmacological activities. The ability to modify the substituents on the phenyl ring and the oxetane ring allows for fine-tuning of the compound's properties, such as solubility and bioavailability.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving precise control over reaction conditions to ensure high yields and purity. The synthesis begins with the preparation of intermediates that incorporate the oxetane ring, followed by coupling reactions to introduce the butynone functionality. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize this process, reducing production time and costs.

In terms of physical properties, 3-butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]- exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it convenient for use in laboratory settings. However, it is important to note that prolonged exposure to light or oxygen can lead to degradation, necessitating proper storage conditions such as keeping it in an amber bottle under nitrogen atmosphere.

The environmental impact of this compound has also been a subject of recent investigations. Studies indicate that it has low toxicity towards aquatic organisms when present at concentrations below regulatory limits. Nevertheless, its production and disposal must adhere to strict environmental guidelines to minimize any potential ecological risks.

Looking ahead, the versatility of 3-butyn-2-one, 4-[4-(3-methyl-3-oxetanyl)phenyl]- suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its unique combination of functional groups offers endless possibilities for innovation in areas such as drug discovery, advanced materials development, and sustainable chemistry practices.